Cas no 17653-93-9 (2-(3-Methoxyphenyl)-2-methylpropanenitrile)

• Product Name: 2-(3-Methoxyphenyl)-2-methylpropanenitrile
• CAS No: 17653-93-9
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD09414739
• CID: 122471
• PubChem ID: 10130193
• Update Time: 2025-04-18

2-(3-Methoxyphenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxyphenyl)-2-methylpropanenitrile
• Benzeneacetonitrile,3-methoxy-a,a-dimethyl-
• 2-(2-ACETYL THYDRAZINA)-7-CHLORO-5-PHENYL-3H-1,4-BENZODIAZAPINE
• 2-(3-Methoxyphenyl)-2-methylpropionitril
• 2-(3-methoxy-phenyl)-2-methyl-propionitrile
• Benzeneacetonitrile,3-methoxy-a,a-dimethyl
• CS-0207551
• 3-Methoxy-a,a-dimethylbenzeneacetonitrile
• FS-2608
• A,
• SCHEMBL1007659
• YMUMJIHZRRIBPK-UHFFFAOYSA-N
• 3-Methoxy-
• MFCD09414739
• AKOS010514400
• A-dimethylbenzeneacetonitrile
• EN300-1838213
• 17653-93-9
• Benzeneacetonitrile, 3-methoxy-alpha,alpha-dimethyl-
• DTXSID30435967
• 3-Methoxy-alpha,alpha-dimethylbenzeneacetonitrile

• MDL： MFCD09414739
• Inchi： 1S/C11H13NO/c1-11(2,8-12)9-5-4-6-10(7-9)13-3/h4-7H,1-3H3
• InChI Key： YMUMJIHZRRIBPK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(C#N)(C)C

Computed Properties

• Exact Mass: 175.10000
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02000
• LogP: 2.49638